3-(2-methoxy-8-methylquinolin-3-yl)-5-(p-tolyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(2-methoxy-8-methylquinolin-3-yl)-5-(4-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C20H17N3O2/c1-12-7-9-14(10-8-12)19-22-18(23-25-19)16-11-15-6-4-5-13(2)17(15)21-20(16)24-3/h4-11H,1-3H3
• InChI Key: LSVAEOLDGLFLMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=NO2)C3=CC4=CC=CC(=C4N=C3OC)C
• Molecular Formula: C20H17N3O2
• Molecular Weight: 331.4 g/mol

Description

3-(2-methoxy-8-methylquinolin-3-yl)-5-(p-tolyl)-1,2,4-oxadiazole, also known as MMQTOX, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a member of the oxadiazole family, which is known for its diverse chemical and biological properties.

Mechanism of Action

The mechanism of action of 3-(2-methoxy-8-methylquinolin-3-yl)-5-(p-tolyl)-1,2,4-oxadiazole involves the inhibition of tubulin polymerization, which is essential for the formation of microtubules. Microtubules play a crucial role in cell division, and the disruption of this process can lead to the inhibition of cell growth and division.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties. Additionally, this compound has been found to modulate the activity of various enzymes and signaling pathways, which can have a significant impact on cellular functions.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 3-(2-methoxy-8-methylquinolin-3-yl)-5-(p-tolyl)-1,2,4-oxadiazole is its high selectivity towards cancer cells, which makes it a promising candidate for cancer therapy. However, the compound's low solubility and stability can pose a challenge in the development of effective drug formulations.

Future Directions

There is a growing interest in the development of 3-(2-methoxy-8-methylquinolin-3-yl)-5-(p-tolyl)-1,2,4-oxadiazole-based drug formulations for cancer therapy. Future research efforts could focus on the optimization of the compound's chemical properties to improve its solubility and stability. Additionally, further studies could explore the potential applications of this compound in other areas, such as neurodegenerative diseases and inflammation-related disorders.

Synthesis Methods

3-(2-methoxy-8-methylquinolin-3-yl)-5-(p-tolyl)-1,2,4-oxadiazole can be synthesized through a multistep process, which involves the reaction of 2-methoxy-8-methylquinoline with p-tolyl hydrazine and chloroacetic acid. The resulting intermediate is then treated with phosphorus oxychloride and finally, the product is obtained by reacting it with sodium azide.

Scientific Research Applications

3-(2-methoxy-8-methylquinolin-3-yl)-5-(p-tolyl)-1,2,4-oxadiazole has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. Studies have shown that this compound exhibits significant cytotoxicity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been found to inhibit the growth of tumor cells by inducing apoptosis and cell cycle arrest.